Cas no 1369959-11-4 (1H-Pyrazole, 3-chloro-1-nitro-)

• Product Name: 1H-Pyrazole, 3-chloro-1-nitro-
• CAS No: 1369959-11-4
• MF: C₃H₂ClN₃O₂
• MW: 147.519878864288
• MDL: MFCD31650496
• CID: 5169593
• Update Time: 2025-11-01

1H-Pyrazole, 3-chloro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-chloro-1-nitro-

• MDL： MFCD31650496
• Inchi： 1S/C3H2ClN3O2/c4-3-1-2-6(5-3)7(8)9/h1-2H
• InChI Key： RGRCXEAXRRNDOP-UHFFFAOYSA-N
• SMILES： N1([N+]([O-])=O)C=CC(Cl)=N1

Additional information on 1H-Pyrazole, 3-chloro-1-nitro-

Comprehensive Overview of 1H-Pyrazole, 3-chloro-1-nitro- (CAS No. 1369959-11-4): Properties, Applications, and Industry Trends

1H-Pyrazole, 3-chloro-1-nitro- (CAS No. 1369959-11-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a nitro-substituted pyrazole derivative, this molecule exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and nitro functional groups on the pyrazole ring enables diverse chemical transformations, aligning with current industry demands for modular building blocks in drug discovery.

Recent studies highlight the growing importance of 3-chloro-1-nitropyrazole derivatives in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to address antibiotic resistance—a top-searched topic in scientific databases. The compound's electron-deficient aromatic system facilitates nucleophilic substitution reactions, a property leveraged in creating novel crop protection chemicals with improved environmental profiles. This aligns with the global trend toward sustainable agriculture, another highly searched keyword in analytical chemistry forums.

From a molecular perspective, CAS 1369959-11-4 demonstrates interesting tautomeric behavior characteristic of N-H pyrazoles. Advanced spectroscopic studies (including ¹⁵N NMR and X-ray crystallography) reveal how the nitro group's electron-withdrawing effects influence the compound's solid-state packing and solution-phase reactivity. These findings respond to frequent queries about structure-activity relationships in medicinal chemistry discussion groups. The compound's thermal stability (decomposition point >150°C) also makes it suitable for high-temperature applications in material science.

In synthetic methodology development, 1H-Pyrazole, 3-chloro-1-nitro- serves as a precursor for cross-coupling reactions—a technique dominating recent literature searches in organic chemistry. Its compatibility with Buchwald-Hartwig amination and Suzuki-Miyaura coupling enables efficient construction of biaryl systems, addressing pharmaceutical industry needs for complex molecular architectures. Computational chemistry studies (frequently searched in AI-driven drug design) predict favorable ADMET properties for many derivatives, explaining the compound's popularity in high-throughput screening libraries.

The commercial availability of 1369959-11-4 through specialty chemical suppliers meets growing demand from contract research organizations. Quality control protocols typically involve HPLC purity verification (>98%) and moisture content analysis (<0.5%), parameters commonly requested in technical datasheet inquiries. Proper storage recommendations (dry, inert atmosphere at 2-8°C) reflect standard practices for nitroaromatic compounds, a safety consideration frequently searched by laboratory personnel.

Emerging applications include use as a ligand precursor in catalytic systems and as a fluorescence quencher in biochemical assays—two areas generating significant academic interest. The compound's UV-Vis spectrum (λ_max 320 nm in acetonitrile) makes it suitable for photochemical studies, another trending research topic. Recent patent analyses reveal increasing incorporation of 3-chloro-1-nitropyrazole scaffolds in electronic materials, particularly for organic semiconductor development.

Environmental fate studies of pyrazole derivatives show promising biodegradation profiles compared to traditional aromatic compounds, addressing sustainability concerns often raised in chemical industry forums. Analytical methods for trace detection (including LC-MS/MS with ESI ionization) have been developed in response to regulatory requirements—a hot topic in quality assurance discussions. The compound's low volatility (vapor pressure <0.01 mmHg at 25°C) contributes to safer handling compared to smaller nitro compounds.

Future research directions likely include exploration of metallo-pyrazole complexes for catalytic applications and development of prodrug systems leveraging the nitro group's redox chemistry. These projections align with search trend data showing growing interest in targeted drug delivery and green chemistry approaches. Continuous process optimization for 1369959-11-4 synthesis remains an active area of investigation, particularly regarding atom economy and waste minimization in nitroaromatic production.